Cas no 2172571-24-1 (4-(1-amino-3,3-dimethylcyclobutyl)-1-ethylpiperidin-4-ol)

• Product Name: 4-(1-amino-3,3-dimethylcyclobutyl)-1-ethylpiperidin-4-ol
• CAS No: 2172571-24-1
• MF: C₁₃H₂₆N₂O
• MW: 226.358343601227
• CID: 5988806
• PubChem ID: 165736014
• Update Time: 2025-10-24

4-(1-amino-3,3-dimethylcyclobutyl)-1-ethylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(1-amino-3,3-dimethylcyclobutyl)-1-ethylpiperidin-4-ol
• 2172571-24-1
• EN300-1647155

• Inchi： 1S/C13H26N2O/c1-4-15-7-5-13(16,6-8-15)12(14)9-11(2,3)10-12/h16H,4-10,14H2,1-3H3
• InChI Key： MAGFNNKRBBWHFN-UHFFFAOYSA-N
• SMILES： OC1(CCN(CC)CC1)C1(CC(C)(C)C1)N

Computed Properties

• Exact Mass: 226.204513457g/mol
• Monoisotopic Mass: 226.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.5Ų

Additional information on 4-(1-amino-3,3-dimethylcyclobutyl)-1-ethylpiperidin-4-ol

4-(1-amino-3,3-dimethylcyclobutyl)-1-ethylpiperidin-4-ol: A Comprehensive Overview

4-(1-amino-3,3-dimethylcyclobutyl)-1-ethylpiperidin-4-ol, also known by its CAS registry number CAS No. 2172571-24-1, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a piperidine ring with a substituted cyclobutane moiety. The presence of the amino group and the ethyl substituent further enhances its functional versatility.

The synthesis of 4-(1-amino-3,3-dimethylcyclobutyl)-1-ethylpiperidin-4-ol involves a series of intricate chemical reactions, including nucleophilic substitutions and cyclizations. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, improving both yield and purity. These improvements are particularly significant for large-scale production, making the compound more accessible for industrial applications.

One of the most promising applications of this compound lies in its use as an intermediate in drug development. The piperidine ring is a common structural motif in many bioactive molecules, and the substitution pattern of this compound allows for extensive functionalization. Recent studies have explored its potential as a precursor for developing novel antibiotics and anti-inflammatory agents. For instance, researchers have reported that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in inflammatory pathways.

In addition to its pharmaceutical applications, 4-(1-amino-3,3-dimethylcyclobutyl)-1-ethylpiperidin-4-ol has shown promise in materials science. Its unique structure lends itself well to the development of advanced polymers and coatings. Recent research has focused on incorporating this compound into polymeric materials to enhance their mechanical properties and thermal stability. These findings suggest that it could play a critical role in the development of next-generation materials for aerospace and automotive industries.

The structural complexity of this compound also makes it an attractive candidate for studying stereochemical effects in organic reactions. Researchers have utilized it as a model system to investigate the influence of steric hindrance on reaction outcomes. These studies have provided valuable insights into the design of more efficient catalysts and reaction conditions.

From an environmental standpoint, the compound's biodegradability and ecological impact have been subjects of recent scrutiny. Studies indicate that under specific conditions, it can undergo microbial degradation, reducing its persistence in the environment. This information is crucial for assessing its safety profile and ensuring sustainable practices during its production and use.

In conclusion, 4-(1-amino-3,3-dimethylcyclobutyl)-1-ethylpiperidin-4-ol represents a multifaceted compound with diverse applications across various scientific domains. Its structural features make it an invaluable tool for researchers seeking to develop innovative solutions in pharmaceuticals, materials science, and beyond. As ongoing research continues to uncover new potentials for this compound, its significance in the chemical landscape is expected to grow further.